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Cat. No.: S548344

Introduction to PF-AKT400

PF-AKT400 is a potent, selective, and ATP-competitive inhibitor of the Akt protein kinase (also known as
Protein Kinase B), which plays a critical role in cell survival and proliferation pathways. This small molecule
inhibitor exhibits remarkable selectivity, demonstrating approximately 900-fold greater potency for PKB«
(Aktl) compared to PKA, making it a valuable research tool for investigating the PI3K/Akt signaling
pathway in cancer biology and other diseases [1] [2]. The compound is widely used in preclinical research
to study Akt-dependent cellular processes and has potential applications in drug discovery programs

targeting hyperactive Akt signaling in various cancers.

The chemical structure of PF-AKT400 (C20H22F2NeO) contains fluorinated aromatic systems and multiple
hydrogen bond donors and acceptors that contribute to its kinase binding properties [1]. With a molecular
weight of 400.43 g/mol, this white to off-white solid compound has demonstrated high solubility in DMSO

(=100 mg/mL), making it suitable for in vitro cellular assays and biochemical studies [1] [2].

Chemical and Physical Properties

Basic Chemical Specifications

Table 1: Chemical and physical properties of PF-AKT400
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Property Specification

Source

CAS Number 1004990-28-6

Molecular C20H22F2N6O
Formula

Molecular 400.43 g/mol
Weight

Purity Grade Research Grade

Physical Form Solid
Color White

SMILES NC@ @ (CNC(C2=CC=C(F)C=C2F)=0)CN1C3=C4C(NC=C4CC)=NC=N3

Solubility and Storage Specifications

Table 2: Solubility profile and storage conditions

[1][2]
[3]

[1][2]
[3]

[1][2]
[3]

[1]

[1]

[1]

[1]

Parameter Specification Source
DMSO Solubility >100 mg/mL (249.73 mM) [1]12]
Powder Storage -20°C for 3 years; 4°C for 2 years [2]
Solution Storage -80°C for 6 months; -20°C for 1 month [2]
Stability in Solution Recommended for immediate use after preparation [3]

Biological Activity and Selectivity Profile
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Mechanism of Action

PF-AKT400 functions as an ATP-competitive inhibitor that binds directly to the ATP-binding pocket of
Akt kinases, effectively blocking their catalytic activity [1] [2] [3]. This mechanism prevents Akt-mediated
phosphorylation of downstream substrates involved in critical cellular processes including apoptosis
suppression, metabolic regulation, and cell proliferation. The compound's broad selectivity across Akt
isoforms while maintaining significant discrimination against closely related kinases like PKA makes it

particularly valuable for dissecting specific Akt functions in complex cellular environments.

Inhibitory Potency and Selectivity

Table 3: Kinase inhibition profile of PF-AKT400

Kinase Target ICso0 Value Fold Selectivity (vs. PKA) Source
PKBa (Aktl) 0.5nM 900-fold [1] [2] [3]
PKA 450 nM Reference [1]12] [3]

The exceptional selectivity profile (900-fold for PKBa over PKA) highlighted in Table 3 demonstrates PF-
AKT400's specificity within the AGC kinase family [1] [2]. This high degree of selectivity reduces the
likelihood of off-target effects in cellular models, providing greater confidence in experimental results when
investigating Akt-specific signaling pathways. The sub-nanomolar potency against Aktl suggests the

compound is suitable for cellular assays where complete pathway inhibition is required.

Supplier and Pricing Information

Available Quantities and Pricing

Table 4: Product specifications and availability from suppliers
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. Catalog . . .
Supplier Available Quantities Purity Source
Number

Fisher 16476807 5 mg, 10 mg, 50 mg, 100 mg 98.0% [1]
Scientific

TargetMol T5508 1 mg, 5 mg, 10 mg, 25 mg, 50 mg, 100 98.21% [3]

mg
AbMole M27611 Not specified 299.0% [2]

Table 5: Pricing information for PF-AKT400

Supplier Quantity Price Availability Source
TargetMol 1 mg $96 Backorder [3]
TargetMol 5mg $239 Backorder [3]
TargetMol 10 mg $343 Backorder [3]
TargetMol 25 mg $579 Backorder [3]
TargetMol 50 mg $829 Backorder [3]
TargetMol 100 mg $1,150 Backorder [3]

Supplier Comparison and Notes

All suppliers explicitly state that PF-AKT400 is for research use only and not intended for human
diagnostic or therapeutic applications [1] [2] [3]. Researchers should note that TargetMol offers the widest
range of quantity options but consistently lists the product as available through backorder only, which may
impact project timelines [3]. AbMole provides the highest purity specification (>99.0%) but requires direct
inquiry for pricing and availability information [2]. For urgent research needs, Fisher Scientific may
represent a more reliable sourcing option, though comprehensive pricing data is not provided in the available

search results [1].
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Experimental Protocols

Stock Solution Preparation and Storage

Protocol 1: Preparation of Stock Solutions for In Vitro Studies

Step 1: Allow the PF-AKT400 vial to reach room temperature before opening to prevent condensation
[2].

Step 2: Prepare a sterile DMSO solution at a concentration of 10-50 mM (e.g., 25 mg/mL for a 62.4
mM stock solution based on MW 400.43 g/mol) [1] [3].

Step 3: Vortex the solution for 1-2 minutes and sonicate if necessary to ensure complete dissolution
[3].

Step 4: Aliquot the stock solution into sterile, tightly sealed vials to prevent repeated freeze-thaw
cycles and DMSO absorption of moisture [2].

Step 5: Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term use (up
to 1 month) [2] [3].

Critical Note: DMSO stock solutions should be used immediately for cellular experiments after dilution into

aqueous buffers or media. Final DMSO concentrations in cell culture should typically not exceed 0.1% to

maintain cell viability and prevent solvent-related artifacts [3].

In Vivo Formulation Protocol

Protocol 2: Preparation for Animal Administration

Step 1: Prepare a working formulation at 3.3 mg/mL (8.24 mM) using the following composition [3]:
10% DMSO

40% PEG300

5% Tween 80

45% Saline

Step 2: Add solvents sequentially in the order listed, ensuring clarification before adding the next
component [3].

[e]

(¢]

(e]

[¢]

Step 3: Apply gentle heating (40°C) and sonication if necessary to achieve complete dissolution [3].
Step 4: Sterilize the solution using a 0.22um filter if required for the administration route.
Step 5: Administer immediately after preparation, as stability in solution is limited [3].
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PF-AKT400 Stock Solution Preparation

Click to download full resolution via product page

Experimental workflow for PF-AKT400 preparation

Research Applications and Signaling Pathway

Akt Signaling Pathway Context
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The Akt signaling pathway represents a crucial intracellular cascade that regulates essential cellular
processes including survival, proliferation, metabolism, and angiogenesis. PF-AKT400 targets the central
kinases in this pathway, which are frequently hyperactivated in human cancers through various mechanisms

such as PTEN mutations, PI3K amplifications, or growth factor receptor overexpression.

PF-AKT400
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Akt signaling pathway and PF-AKT400 inhibition mechanism

Experimental Considerations

When designing experiments with PF-AKT400, researchers should consider several critical factors:

¢ Cellular context: Akt dependency varies across cell lines; preliminary dose-response experiments
(typically 1 nM-10 uM range) are recommended to establish appropriate concentrations for specific
models [1] [2].

e Treatment duration: Time-course experiments should be performed to distinguish acute from chronic
Akt inhibition effects.

e Combination therapies: PF-AKT400 may synergize with other targeted agents, particularly those
targeting upstream or parallel survival pathways.

e Biomarker monitoring: Include assessment of phosphorylated Akt substrates (e.g., GSK-33, FOXO
proteins) to confirm target engagement and pathway inhibition.

Conclusion

PF-AKT400 represents a valuable research tool for investigating Akt-dependent cellular processes and
validating Akt as a therapeutic target in cancer and other diseases. Its well-characterized selectivity profile
and potent inhibitory activity make it suitable for both biochemical and cellular studies. Researchers should
follow recommended storage and handling procedures to maintain compound stability and ensure
experimental reproducibility. When used appropriately, PF-AKT400 can provide critical insights into
PI3K/Akt pathway biology and contribute to the development of novel therapeutic strategies for targeting

this important signaling cascade in human diseases.

References and Supplier Information

For comprehensive technical specifications, researchers are directed to consult the following suppliers:

¢ Fisher Scientific: Product Code 16476807 (Various quantities available) [1]
e AbMole: Catalog Number M27611 (Purity 299.0%) [2]
e TargetMol: Catalog No. T5508 (Multiple pricing options) [3]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Technical Guide to PF-AKT400: Akt Inhibitor for
Cancer Research]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548344+#pf-akt400-buy-online]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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